Cas no 944281-39-4 ((dichloro-1,2-thiazol-5-yl)methanol)
944281-39-4 structure
Product Name:(dichloro-1,2-thiazol-5-yl)methanol
CAS No:944281-39-4
MF:C4H3Cl2NOS
MW:184.043717622757
MDL:MFCD28361228
CID:4666646
PubChem ID:16723166
Update Time:2025-09-27
(dichloro-1,2-thiazol-5-yl)methanol Chemical and Physical Properties
Names and Identifiers
-
- (dichloro-1,2-thiazol-5-yl)methanol
- 5-Isothiazolemethanol, 3,4-dichloro-
- (3,4-Dichloroisothiazol-5-yl)methanol
-
- MDL: MFCD28361228
- Inchi: 1S/C4H3Cl2NOS/c5-3-2(1-8)9-7-4(3)6/h8H,1H2
- InChI Key: DVPGIHUMECXCPW-UHFFFAOYSA-N
- SMILES: S1C(CO)=C(Cl)C(Cl)=N1
Computed Properties
- Exact Mass: 182.9312403g/mol
- Monoisotopic Mass: 182.9312403g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 105
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 61.4Ų
(dichloro-1,2-thiazol-5-yl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM466165-1g |
(dichloro-1,2-thiazol-5-yl)methanol |
944281-39-4 | 95%+ | 1g |
$635 | 2024-07-19 | |
| TRC | B428020-10mg |
(Dichloro-1,2-thiazol-5-yl)methanol |
944281-39-4 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B428020-50mg |
(Dichloro-1,2-thiazol-5-yl)methanol |
944281-39-4 | 50mg |
$ 185.00 | 2022-06-07 | ||
| TRC | B428020-100mg |
(Dichloro-1,2-thiazol-5-yl)methanol |
944281-39-4 | 100mg |
$ 295.00 | 2022-06-07 | ||
| Enamine | EN300-211849-0.05g |
(dichloro-1,2-thiazol-5-yl)methanol |
944281-39-4 | 95% | 0.05g |
$179.0 | 2023-09-16 | |
| Enamine | EN300-211849-0.1g |
(dichloro-1,2-thiazol-5-yl)methanol |
944281-39-4 | 95% | 0.1g |
$268.0 | 2023-09-16 | |
| Enamine | EN300-211849-0.25g |
(dichloro-1,2-thiazol-5-yl)methanol |
944281-39-4 | 95% | 0.25g |
$383.0 | 2023-09-16 | |
| Enamine | EN300-211849-0.5g |
(dichloro-1,2-thiazol-5-yl)methanol |
944281-39-4 | 95% | 0.5g |
$601.0 | 2023-09-16 | |
| Enamine | EN300-211849-1.0g |
(dichloro-1,2-thiazol-5-yl)methanol |
944281-39-4 | 95% | 1g |
$770.0 | 2023-06-08 | |
| Enamine | EN300-211849-2.5g |
(dichloro-1,2-thiazol-5-yl)methanol |
944281-39-4 | 95% | 2.5g |
$1509.0 | 2023-09-16 |
(dichloro-1,2-thiazol-5-yl)methanol Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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